Cas no 5139-89-9 (4-Phenoxybutyryl chloride)

• Product Name: 4-Phenoxybutyryl chloride
• CAS No: 5139-89-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 85233
• PubChem ID: 78819
• Update Time: 2025-04-18

4-Phenoxybutyryl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxybutyryl chloride
• 4-phenoxybutanoyl chloride
• 4-phenoxy-butanoyl chloride
• 4-Phenoxy-buttersaeure-chlorid
• 4-phenoxybutyric acid chloride
• 4-phenoxybutyroyl chloride
• 4-Phenoxy-butyrylchlorid
• Butanoyl chloride,4-phenoxy
• EINECS 225-903-9
• DTXSID30199390
• Butanoyl chloride, 4-phenoxy-
• 5139-89-9
• STR07396
• 69V6X237D2
• 4-Phenoxybutyrylchloride
• NS00032269
• 4-Phenoxybutyryl chloride, AldrichCPR
• AKOS022259783
• A871293
• SCHEMBL351889
• FT-0619372

• MDL： MFCD02094040
• Inchi： 1S/C10H11ClO2/c11-10(12)7-4-8-13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： SYLRFDTUTMLVNM-UHFFFAOYSA-N
• SMILES： ClC(CCCOC1C=CC=CC=1)=O
• BRN： 2102483

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.158
• Boiling Point: 154-156°C 20mm
• Flash Point: 154-156°C/20mm
• Refractive Index: 1.5250
• PSA: 26.30000
• LogP: 2.61100
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

4-Phenoxybutyryl chloride Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• HazardClass：8
• PackingGroup：II